Barium(2+);bromide

• Molecular Formula: BaBr+
• Molecular Weight: 217.23 g/mol
• IUPAC Name: barium(2+);bromide
• InChI: InChI=1S/Ba.BrH/h;1H/q+2;/p-1
• InChI Key: QVYXWXITYGBTOV-UHFFFAOYSA-M
• Canonical SMILES: [Br-].[Ba+2]

Description

. It appears as a white crystalline solid that is soluble in water and exhibits deliquescent properties2. Barium bromide is used in various applications, including chemical synthesis, analytical chemistry, and the production of other barium compounds2.

Preparation Methods

Synthetic Routes and Reaction Conditions: Barium bromide can be synthesized through the reaction of barium carbonate (BaCO3) or barium hydroxide (Ba(OH)2) with hydrobromic acid (HBr)2. The reaction proceeds as follows: \[ \text{BaCO}_3 + 2 \text{HBr} \rightarrow \text{BaBr}_2 + \text{H}_2\text{O} + \text{CO}_2 \] \[ \text{Ba(OH)}_2 + 2 \text{HBr} \rightarrow \text{BaBr}_2 + 2 \text{H}_2\text{O} \]

Industrial Production Methods: In industrial settings, barium bromide is produced by reacting barium sulfate (BaSO4) with concentrated hydrobromic acid under controlled conditions2. The resulting barium bromide is then purified through crystallization processes to achieve the desired purity level2.

Chemical Reactions Analysis

Types of Reactions: Barium bromide undergoes various types of chemical reactions, including precipitation, substitution, and redox reactions23.

Common Reagents and Conditions:

• Precipitation Reaction: Barium bromide reacts with sulfate salts to form barium sulfate (BaSO4), a white precipitate23. \[ \text{BaBr}_2 + \text{Na}_2\text{SO}_4 \rightarrow \text{BaSO}_4 + 2 \text{NaBr} \]

• Substitution Reaction: Barium bromide can react with oxalic acid to form barium oxalate (BaC2O4)3. \[ \text{BaBr}_2 + \text{H}_2\text{C}_2\text{O}_4 \rightarrow \text{BaC}_2\text{O}_4 + 2 \text{HBr} \]

• Redox Reaction: Barium bromide can participate in redox reactions under specific conditions, although these are less common compared to precipitation and substitution reactions23.

Major Products Formed:

• Barium Sulfate (BaSO4): A white precipitate used in medical imaging and as a component in drilling fluids24.

• Barium Oxalate (BaC2O4): A solid precipitate used in analytical chemistry and as a precursor for other barium compounds23.

Scientific Research Applications

Barium bromide has several scientific research applications across various fields:

Chemistry:

• Photocatalysis: Barium bromide is used as a photocatalyst in the degradation of organic pollutants and wastewater treatment5.

• Synthesis of Other Compounds: It serves as a precursor for the synthesis of other barium compounds, such as barium carbonate and barium hydroxide2.

Biology:

• Cell Biology: Barium bromide is used in cell biology research to study ion transport and membrane potential6.

Medicine:

• Medical Imaging: Barium sulfate, derived from barium bromide, is used as a radiocontrast agent in X-ray imaging and CT scans4.

• Pharmaceuticals: Barium bromide is used in the production of certain pharmaceuticals and as a component in some medications6.

Industry:

• Drilling Fluids: Barium sulfate, derived from barium bromide, is used in drilling fluids to stabilize boreholes4.

• Pyrotechnics: Barium compounds are used in pyrotechnics to produce green flames4.

Mechanism of Action

Barium bromide acts as a simple salt in aqueous solution1. When dissolved in water, it dissociates into barium ions (Ba2+) and bromide ions (Br-)1. The barium ions can interact with various anions to form precipitates, such as barium sulfate and barium oxalate23. The bromide ions can participate in substitution reactions and redox reactions under specific conditions23.

Molecular Targets and Pathways Involved:

• Precipitation Reactions: The barium ions target sulfate and oxalate ions to form insoluble precipitates23.

• Substitution Reactions: The bromide ions can replace other halides in organic compounds23.

• Redox Reactions: Barium bromide can act as an oxidizing or reducing agent in redox reactions, depending on the reaction conditions23.

Comparison with Similar Compounds

Barium bromide is similar to other barium compounds, such as barium chloride (BaCl2) and barium sulfate (BaSO4). it has unique properties and applications:

• Barium Chloride (BaCl2): Similar to barium bromide, barium chloride is used in chemical synthesis and analytical chemistry2. barium chloride is more commonly used in pyrotechnics to produce green flames4.

• Barium Sulfate (BaSO4): Barium sulfate is used as a radiocontrast agent in medical imaging and as a component in drilling fluids4. Unlike barium bromide, barium sulfate is insoluble in water24.